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For Researchers, Scientists, and Drug Development Professionals

Abstract
Propyl tiglate (CAS No. 61692-83-9), also known as propyl (E)-2-methylbut-2-enoate, is an

unsaturated ester recognized for its characteristic fruity and sweet aroma.[1] While extensively

utilized in the flavor and fragrance industries, its broader applications in research and drug

development remain an area of emerging interest. This technical guide provides a

comprehensive overview of the physicochemical properties, synthesis, spectral

characterization, biological activities, and safety and toxicity of propyl tiglate, serving as a

foundational resource for professionals in the chemical and biomedical sciences. All

quantitative data are presented in structured tables for clarity, and detailed experimental

protocols are provided. Visual diagrams generated using Graphviz are included to illustrate key

processes.

Physicochemical Properties
Propyl tiglate is a flammable liquid with a distinct odor profile.[2] Its key physicochemical

properties are summarized in the table below.
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Property Value Reference

CAS Number 61692-83-9 [3][4][5]

Molecular Formula C₈H₁₄O₂ [1]

Molecular Weight 142.20 g/mol [1][5]

Appearance Colorless liquid

Boiling Point 176-180 °C

Density 0.904 g/mL at 25 °C

Refractive Index (n²⁰/D) 1.4371

Solubility Soluble in ethanol. [1]

Vapor Pressure
1.0987 hPa @ 20°C

(estimated)
[2]

LogP (XLogP3-AA) 2.2 [2]

Synthesis of Propyl Tiglate
The most common and straightforward method for the synthesis of propyl tiglate is the Fischer

esterification of tiglic acid with n-propanol, using a strong acid catalyst such as sulfuric acid.

Synthesis Pathway

Products

Tiglic Acid

Propyl Tiglate

+

n-Propanol Water+

H₂SO₄ (catalyst)
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Caption: Fischer esterification of tiglic acid with n-propanol.

Experimental Protocol: Fischer Esterification
This protocol outlines a general procedure for the synthesis of propyl tiglate via Fischer

esterification.[6][7]

Materials:

Tiglic acid

n-Propanol (excess)

Concentrated sulfuric acid (catalyst)

Diethyl ether (for extraction)

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Distillation apparatus
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Procedure:

Reaction Setup: In a round-bottom flask, combine tiglic acid and an excess of n-propanol

(typically 3-5 molar equivalents). While stirring, slowly add a catalytic amount of

concentrated sulfuric acid.

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating

mantle. The reaction is typically refluxed for 2-4 hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and add diethyl ether to dilute the solution.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter off the drying agent and remove the diethyl ether and excess n-

propanol using a rotary evaporator.

Purification: The crude propyl tiglate can be purified by distillation under reduced pressure

to yield the final product.

Spectral Characterization
The structure of propyl tiglate can be confirmed using various spectroscopic techniques,

including ¹H NMR, ¹³C NMR, and mass spectrometry.

¹H NMR Spectroscopy
The ¹H NMR spectrum of propyl tiglate exhibits characteristic signals for the propyl and tiglate

moieties.
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~6.8 q 1H CH=C(CH₃)COO

~4.0 t 2H OCH₂CH₂CH₃

~1.8 d 3H CH=C(CH₃)COO

~1.8 s 3H C=C(CH₃)COO

~1.6 sextet 2H OCH₂CH₂CH₃

~0.9 t 3H OCH₂CH₂CH₃

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Chemical Shift (δ, ppm) Assignment

~167 C=O

~138 CH=C(CH₃)COO

~128 CH=C(CH₃)COO

~65 OCH₂CH₂CH₃

~22 OCH₂CH₂CH₃

~14 CH=C(CH₃)COO

~12 C=C(CH₃)COO

~10 OCH₂CH₂CH₃

Mass Spectrometry
Electron ionization mass spectrometry (EI-MS) of propyl tiglate results in a molecular ion peak

and characteristic fragment ions.
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m/z Interpretation

142 [M]⁺ (Molecular ion)

127 [M - CH₃]⁺

99 [M - C₃H₇]⁺ (Loss of propyl radical)

85 [C₄H₅O₂]⁺ (Tigloyl cation)

55 [C₄H₇]⁺

43 [C₃H₇]⁺ (Propyl cation)

Mass Spectrum Fragmentation Workflow

[C₈H₁₄O₂]⁺ m/z = 142

[C₇H₁₁O₂]⁺ m/z = 127

- CH₃

[C₅H₇O₂]⁺ m/z = 99

- C₃H₇

[C₃H₇]⁺ m/z = 43

Propyl fragment

[C₄H₅O]⁺ m/z = 85

- CH₂

[C₄H₇]⁺ m/z = 55

- CO

Click to download full resolution via product page

Caption: Proposed fragmentation pathway of propyl tiglate in EI-MS.

Biological Activity and Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1609282?utm_src=pdf-body-img
https://www.benchchem.com/product/b1609282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary application of propyl tiglate is in the flavor and fragrance industry, where it is

valued for its fruity, sweet, and green aroma profile.[1] It is a component of various essential

oils and contributes to the natural scent of some fruits.

Currently, there is limited published research on the specific pharmacological activities of

propyl tiglate in the context of drug development. Its structural similarity to other biologically

active esters suggests potential for further investigation. Future research could explore its

potential anti-inflammatory, antimicrobial, or cytotoxic properties.

Safety and Toxicology
Propyl tiglate is classified as a flammable liquid.[2] Standard safety precautions for handling

flammable organic compounds should be followed.

Toxicity Data:

Acute Dermal LD50 (Rat): > 2000 mg/kg body weight. Based on this, propyl tiglate is

considered to have low acute dermal toxicity.[3]

It is recommended to handle propyl tiglate in a well-ventilated area and to use appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion
This technical guide has provided a detailed overview of propyl tiglate, summarizing its

physicochemical properties, a standard synthesis protocol, and its spectral characteristics.

While its current applications are predominantly in the flavor and fragrance sector, its chemical

structure warrants further investigation for potential biological activities relevant to drug

discovery and development. The information presented herein serves as a valuable resource

for researchers and scientists working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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